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Compound of Interest

Compound Name: Sedanolide

CAS No.: 6415-59-4

Cat. No.: B190483

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Sedanolide in a laboratory setting. The information is

intended to supplement, not replace, institutional safety protocols and regulatory guidelines.

I. Quantitative Safety and Physical Data
A comprehensive understanding of Sedanolide's properties is critical for safe handling. The

following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Sedanolide
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Property Value

Chemical Formula C₁₂H₁₈O₂

Molecular Weight 194.3 g/mol

Appearance Colorless to pale yellow crystals

Melting Point 88-89 °C

Boiling Point 334-335 °C

Flash Point 138.89 °C

Water Solubility 1.745 mg/L at 25 °C (estimated)[1]

Table 2: Solubility of Sedanolide in Common Laboratory Solvents

Solvent Solubility

Ethanol 30 mg/mL[2]

Dimethylformamide (DMF) 5 mg/mL[2]

Dimethyl sulfoxide (DMSO) 5 mg/mL[2]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL[2]

Table 3: Toxicity Data for Sedanolide

Test Type Result

In Vitro Cytotoxicity

Relatively nontoxic to HepG2 and CaCo-2

human cell lines at concentrations up to 500 µM

in a 24-hour exposure study.[3]

Acute Oral Toxicity (LD₅₀)
Data not available. Based on in-vitro studies, it

is considered to have low acute toxicity.

II. Personal Protective Equipment (PPE)
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Standard laboratory PPE is required at all times when handling Sedanolide.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile gloves.

Body Protection: A standard laboratory coat.

III. Step-by-Step Handling Procedures
Adherence to the following procedures will minimize exposure and ensure safe handling of

Sedanolide.

1. Preparation:

Read and understand the Safety Data Sheet (SDS) for Sedanolide before beginning any
work.
Ensure a clean and organized workspace.
Verify that all necessary PPE is available and in good condition.
Have appropriate spill cleanup materials readily accessible.

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of solid Sedanolide in a chemical fume hood to avoid
inhalation of any fine particulates.
Use a dedicated, clean spatula and weighing paper.
Close the primary container tightly after use.

3. Dissolving:

When preparing solutions, add the solvent to the accurately weighed Sedanolide.
Use the solubility data in Table 2 to select an appropriate solvent.
If using a vortex or sonicator to aid dissolution, ensure the container is securely capped.

4. Storage:

Store solid Sedanolide and solutions in tightly sealed containers.
Refrigerate in a designated and clearly labeled area.[1]
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IV. Spill Management Workflow
In the event of a Sedanolide spill, follow the workflow outlined below.

Spill Occurs

Alert personnel in the immediate area

Evacuate the area if the spill is large or in a poorly ventilated space

If necessary

Don appropriate PPE:
- Lab coat

- Gloves (nitrile)
- Eye protection

Contain the spill with absorbent material

For a solid spill:
Gently sweep up the material and place it in a sealed container for disposal.

Solid

For a liquid spill:
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Liquid

Clean the spill area with soap and water

Dispose of all contaminated materials as chemical waste

Report the incident to the laboratory supervisor

Click to download full resolution via product page

Caption: Workflow for managing a Sedanolide spill.

V. Disposal Plan
As Sedanolide is a naturally occurring compound with evidence of low cellular toxicity, it is not

classified as a hazardous waste. However, proper disposal is still necessary to minimize

environmental impact.

1. Unused Solid Sedanolide:
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Collect in a clearly labeled, sealed container.
Dispose of as non-hazardous chemical waste through your institution's waste management
program.

2. Sedanolide Solutions:

Organic Solvents: Collect waste solutions in a designated, labeled container for flammable
liquid waste.
Aqueous Solutions: Given the low water solubility and lack of significant toxicity, small
quantities of dilute aqueous solutions may be permissible for drain disposal with copious
amounts of water, pending local regulations. Always consult and adhere to your institution's
and local wastewater authority's guidelines before disposing of any chemical down the drain.

3. Contaminated Materials:

Gloves, weighing paper, and other disposable materials contaminated with Sedanolide
should be placed in a sealed bag and disposed of in the laboratory's solid waste stream.

VI. Experimental Protocols
The handling of Sedanolide will primarily be in the context of its use in experimental protocols.

The following is a general protocol for preparing a stock solution.

Protocol: Preparation of a 10 mM Sedanolide Stock Solution in DMSO

Calculate Required Mass:

Determine the desired volume of the stock solution (e.g., 1 mL).

Calculate the mass of Sedanolide needed using its molecular weight (194.3 g/mol ). For 1

mL of a 10 mM solution:

Mass (g) = 0.010 mol/L * 0.001 L * 194.3 g/mol = 0.001943 g = 1.943 mg.

Weighing:

In a chemical fume hood, accurately weigh approximately 1.943 mg of solid Sedanolide
onto weighing paper.
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Dissolving:

Transfer the weighed Sedanolide to a 1.5 mL microcentrifuge tube.

Add 1 mL of DMSO to the tube.

Cap the tube securely and vortex until the solid is completely dissolved.

Storage:

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term stability.

By adhering to these guidelines, researchers can handle Sedanolide safely and effectively,

contributing to a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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